Cas no 898770-03-1 (1-(2,6-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one)

• Product Name: 1-(2,6-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one
• CAS No: 898770-03-1
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 1946755
• PubChem ID: 24725788
• Update Time: 2025-05-19

1-(2,6-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2',6'-DIMETHYL-3-(2-METHOXYPHENYL)PROPIOPHENONE
• 1-(2,6-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one
• LogP
• AKOS016021606
• DTXSID60644181
• 898770-03-1
• MFCD03843068

• MDL： MFCD03843068
• Inchi： 1S/C18H20O2/c1-13-7-6-8-14(2)18(13)16(19)12-11-15-9-4-5-10-17(15)20-3/h4-10H,11-12H2,1-3H3
• InChI Key： UOMMMQAQEQZTEG-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CC=CC=1C)CCC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 268.14600
• Monoisotopic Mass: 268.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 4.12750

Additional information on 1-(2,6-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one

Research Briefing on 1-(2,6-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one (CAS: 898770-03-1): Recent Advances and Applications

1-(2,6-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one (CAS: 898770-03-1) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Recent studies have explored its pharmacological properties, synthetic pathways, and potential interactions with biological targets, making it a subject of interest for researchers aiming to develop new treatments for various diseases.

Recent research has focused on the synthesis and optimization of 1-(2,6-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's potential as a precursor for the development of non-steroidal anti-inflammatory drugs (NSAIDs). The study highlighted its ability to inhibit cyclooxygenase-2 (COX-2) with high selectivity, suggesting its utility in designing COX-2 inhibitors with reduced gastrointestinal side effects compared to traditional NSAIDs.

Another significant advancement involves the exploration of 1-(2,6-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one in the context of central nervous system (CNS) disorders. Research conducted by a team at the University of Cambridge (2024) revealed that derivatives of this compound exhibit promising binding affinity for serotonin receptors, particularly the 5-HT2A subtype. This finding opens new avenues for the development of novel antidepressants and antipsychotic medications, with potential improvements in efficacy and reduced side effects.

In addition to its pharmacological applications, 1-(2,6-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one has been investigated for its role in chemical biology. A recent study in ACS Chemical Biology (2023) utilized this compound as a molecular probe to study protein-ligand interactions. The researchers employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the binding mechanisms of the compound with target proteins, providing valuable insights for structure-based drug design.

The synthetic pathways for 1-(2,6-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one have also been a focus of recent research. A publication in Organic Letters (2024) described a novel, high-yield synthesis route using palladium-catalyzed cross-coupling reactions. This method not only improves the efficiency of production but also reduces the environmental impact by minimizing the use of hazardous reagents. Such advancements are critical for scaling up the production of this compound for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 1-(2,6-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one-based therapeutics. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. However, the compound's versatility and potential for modification make it a valuable candidate for further investigation. Ongoing research is expected to uncover additional applications and refine its properties for specific therapeutic targets.

In conclusion, 1-(2,6-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one (CAS: 898770-03-1) represents a promising scaffold in chemical biology and pharmaceutical research. Recent studies have highlighted its potential in drug discovery, particularly for NSAIDs, CNS disorders, and as a molecular probe. Continued exploration of its synthetic routes and pharmacological properties will be essential for realizing its full therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration to advance the understanding and application of this compound in medicine.